3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-(2,5-difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C12H10F2O2/c13-7-1-2-9(14)8(3-7)11-4-12(5-11,6-11)10(15)16/h1-3H,4-6H2,(H,15,16)
• InChI Key: VAQDXKUALGSHOH-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(=O)O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C12H10F2O2
• Molecular Weight: 224.20 g/mol

Description

3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid, also known as Bicifadine, is a bicyclic antidepressant drug that has been used in scientific research for its potential therapeutic effects. The compound was first synthesized in the 1980s and has since been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is not fully understood, but it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This means that 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain. The increased levels of these neurotransmitters are thought to contribute to the therapeutic effects of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid.
Biochemical and Physiological Effects
3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to have a number of biochemical and physiological effects. In animal models, 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been found to increase levels of serotonin, norepinephrine, and dopamine in the brain. It has also been found to increase the release of endogenous opioids, which may contribute to its analgesic effects. 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has also been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the effects of serotonin-norepinephrine-dopamine reuptake inhibition. However, one limitation of using 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is that it has not been approved for clinical use and therefore cannot be used in human studies.

Future Directions

There are a number of future directions for research on 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid. One area of interest is its potential use in the treatment of addiction. Further studies are needed to determine the efficacy of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid in reducing drug-seeking behavior in humans. Another area of interest is the development of new analogs of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid with improved therapeutic properties. Finally, more research is needed to fully understand the mechanism of action of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid and its effects on the brain and body.

Synthesis Methods

The synthesis of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the reaction of 2,5-difluoroaniline with ethyl 2-oxocyclopentanecarboxylate in the presence of a base such as sodium hydride. The resulting intermediate is then subjected to a cyclization reaction to form the bicyclic structure of the compound. The synthesis of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been optimized over the years to improve yield and purity.

Scientific Research Applications

3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been studied extensively for its potential therapeutic effects in various fields such as pain management, depression, and addiction. In pain management, 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to have analgesic effects in animal models of neuropathic pain. In depression, 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been found to have antidepressant effects in animal models of depression. In addiction, 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to reduce drug-seeking behavior in animal models of cocaine addiction.